Cas no 917747-92-3 (5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol)

5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol is a thienopyrimidine derivative with potential applications in pharmaceutical and materials research. Its structure combines a thieno[2,3-d]pyrimidine core with a 4-methoxyphenyl substituent and a thiol functional group, offering versatility for further chemical modifications. The presence of the thiol group enhances reactivity, making it suitable for conjugation or metal coordination studies. The methoxy and ethyl substituents contribute to its lipophilicity, which may influence bioavailability in drug development. This compound is of interest in medicinal chemistry for its potential as a scaffold in kinase inhibitors or other biologically active molecules. Its well-defined structure allows for precise characterization and reproducibility in research applications.
5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol structure
917747-92-3 structure
Product Name:5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol
CAS No:917747-92-3
MF:C16H16N2OS2
MW:316.441040992737
CID:3082410
PubChem ID:18524163
Update Time:2025-10-23

5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol
    • 5-Ethyl-2-(4-methoxyphenyl)-6-methylthieno[2,3-d]pyrimidine-4-thiol
    • 917747-92-3
    • AKOS000674961
    • MDL: MFCD08898757
    • Inchi: 1S/C16H16N2OS2/c1-4-12-9(2)21-16-13(12)15(20)17-14(18-16)10-5-7-11(19-3)8-6-10/h5-8H,4H2,1-3H3,(H,17,18,20)
    • InChI Key: ACAMYVXIMRJLSU-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(C3C=CC(=CC=3)OC)=N2)=S)C(=C1C)CC

Computed Properties

  • Exact Mass: 316.07040549Da
  • Monoisotopic Mass: 316.07040549Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 94Ų

5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM529549-1g
5-Ethyl-2-(4-methoxyphenyl)-6-methylthieno[2,3-d]pyrimidine-4-thiol
917747-92-3 97%
1g
$291 2024-07-20
Ambeed
A222529-1g
5-Ethyl-2-(4-methoxyphenyl)-6-methylthieno[2,3-d]pyrimidine-4-thiol
917747-92-3 97%
1g
$294.0 2025-04-15
Crysdot LLC
CD11016579-5g
5-Ethyl-2-(4-methoxyphenyl)-6-methylthieno[2,3-d]pyrimidine-4-thiol
917747-92-3 97%
5g
$874 2024-07-19

Additional information on 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol

Research Brief on 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol (CAS: 917747-92-3)

The compound 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol (CAS: 917747-92-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of thieno[2,3-d]pyrimidine derivatives as versatile scaffolds in drug discovery. The specific substitution pattern of 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol, including the ethyl and methoxy-phenyl groups, has been shown to enhance its binding affinity to various biological targets. Computational docking studies suggest that this compound exhibits strong interactions with kinase domains, making it a promising candidate for the development of kinase inhibitors.

In vitro assays have demonstrated the compound's efficacy against a range of cancer cell lines, with particular potency observed in breast and lung cancer models. Mechanistic studies indicate that the compound induces apoptosis through the inhibition of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings are supported by Western blot analyses showing downregulation of phosphorylated AKT and ERK proteins upon treatment with the compound.

Further investigations into the pharmacokinetic properties of 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol have revealed favorable absorption and distribution profiles in rodent models. The compound's metabolic stability, as assessed in liver microsome assays, suggests a relatively long half-life, which could translate to less frequent dosing in clinical settings. However, challenges remain in optimizing its solubility and bioavailability, which are currently the focus of ongoing formulation studies.

In conclusion, 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol represents a promising lead compound for the development of novel anticancer agents. Its unique structural features and demonstrated biological activity warrant further investigation, including in vivo efficacy studies and toxicological assessments. Future research should also explore its potential in combination therapies and its applicability to other disease areas beyond oncology.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd